Cas no 2361732-40-1 (N-[3,5-Difluoro-4-(1-pyrrolidinyl)phenyl]-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide)

• Product Name: N-[3,5-Difluoro-4-(1-pyrrolidinyl)phenyl]-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide
• CAS No: 2361732-40-1
• MF: C₁₉H₂₃F₂N₃O₂
• MW: 363.401631593704
• CID: 5414375
• PubChem ID: 145896382
• Update Time: 2025-10-30

N-[3,5-Difluoro-4-(1-pyrrolidinyl)phenyl]-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide Chemical and Physical Properties

Names and Identifiers

• 2361732-40-1
• N-(3,5-Difluoro-4-pyrrolidin-1-ylphenyl)-1-prop-2-enoylpiperidine-4-carboxamide
• Z1492397510
• N-[3,5-difluoro-4-(pyrrolidin-1-yl)phenyl]-1-(prop-2-enoyl)piperidine-4-carboxamide
• EN300-26583894
• N-[3,5-Difluoro-4-(1-pyrrolidinyl)phenyl]-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide

• Inchi： 1S/C19H23F2N3O2/c1-2-17(25)23-9-5-13(6-10-23)19(26)22-14-11-15(20)18(16(21)12-14)24-7-3-4-8-24/h2,11-13H,1,3-10H2,(H,22,26)
• InChI Key： FNFSCYOZLVUVEH-UHFFFAOYSA-N
• SMILES： N1(C(=O)C=C)CCC(C(NC2=CC(F)=C(N3CCCC3)C(F)=C2)=O)CC1

Computed Properties

• Exact Mass: 363.17583331g/mol
• Monoisotopic Mass: 363.17583331g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 519
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Density: 1.289±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 578.7±50.0 °C(Predicted)
• pka: 12.63±0.70(Predicted)

Additional information on N-[3,5-Difluoro-4-(1-pyrrolidinyl)phenyl]-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide

Comprehensive Overview of N-[3,5-Difluoro-4-(1-pyrrolidinyl)phenyl]-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide (CAS No. 2361732-40-1)

The compound N-[3,5-Difluoro-4-(1-pyrrolidinyl)phenyl]-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide, identified by its CAS No. 2361732-40-1, represents a sophisticated small molecule with significant potential in pharmaceutical research and development. This piperidinecarboxamide derivative has garnered attention due to its unique structural features, including a difluorophenyl moiety and a pyrrolidinyl group, which are often associated with enhanced bioavailability and target specificity. Researchers are increasingly exploring its applications in drug discovery, particularly in the context of modulating protein-protein interactions and enzyme inhibition.

In recent years, the demand for novel small molecule inhibitors and biologically active compounds has surged, driven by advancements in precision medicine and targeted therapies. N-[3,5-Difluoro-4-(1-pyrrolidinyl)phenyl]-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide aligns with this trend, as its multi-functional structure offers versatility in binding to diverse biological targets. The presence of the propen-1-yl group further enhances its reactivity, making it a promising candidate for further chemical modifications and derivatization.

From a synthetic chemistry perspective, the preparation of CAS No. 2361732-40-1 involves meticulous optimization of reaction conditions to achieve high yields and purity. The incorporation of fluorine atoms into the aromatic ring is a strategic choice, as fluorine is known to improve metabolic stability and membrane permeability. This aligns with the growing interest in fluorinated pharmaceuticals, which account for a significant portion of newly approved drugs. The compound's carboxamide linkage also contributes to its stability under physiological conditions, a critical factor for in vivo applications.

One of the most frequently searched topics in the context of piperidine derivatives is their role in central nervous system (CNS) drug development. While N-[3,5-Difluoro-4-(1-pyrrolidinyl)phenyl]-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide is not yet widely studied in this area, its structural analogs have demonstrated activity against neurological targets. This has sparked curiosity about its potential applications in addressing neurodegenerative diseases or pain management, topics that dominate current biomedical research discussions.

Another area of interest is the compound's potential in cancer therapeutics. The difluorophenyl and pyrrolidinyl motifs are common in kinase inhibitors, a class of drugs that has revolutionized oncology. Researchers are investigating whether CAS No. 2361732-40-1 could serve as a scaffold for developing selective kinase inhibitors, particularly those targeting aberrant signaling pathways in tumors. This aligns with the broader trend of personalized medicine, where small molecule drugs are tailored to specific genetic profiles.

In addition to its pharmaceutical potential, N-[3,5-Difluoro-4-(1-pyrrolidinyl)phenyl]-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide is also relevant to the field of chemical biology. Its ability to interact with biological macromolecules makes it a valuable tool for probing cellular mechanisms and identifying new drug targets. The compound's Michael acceptor functionality (due to the 1-oxo-2-propen-1-yl group) further expands its utility in covalent inhibitor design, a hot topic in contemporary drug discovery.

From a commercial standpoint, the availability of CAS No. 2361732-40-1 is of interest to pharmaceutical companies and research institutions engaged in high-throughput screening campaigns. The compound's structural complexity and potential for diversification make it a attractive starting point for medicinal chemistry programs. Suppliers of fine chemicals are increasingly listing such specialized compounds to meet the growing demand for research-grade small molecules.

Quality control and characterization of N-[3,5-Difluoro-4-(1-pyrrolidinyl)phenyl]-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide are critical aspects of its research applications. Advanced analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are essential for verifying its purity and structural integrity. These analytical procedures are frequently searched topics among researchers working with novel organic compounds, reflecting the importance of rigorous characterization in modern chemical research.

Looking ahead, the future research directions for CAS No. 2361732-40-1 may include structure-activity relationship (SAR) studies to optimize its pharmacological properties. The compound's privileged structure characteristics suggest that minor modifications could yield derivatives with improved target affinity or pharmacokinetic profiles. This approach aligns with current trends in fragment-based drug discovery, where researchers build upon core scaffolds to develop potent therapeutic agents.

In conclusion, N-[3,5-Difluoro-4-(1-pyrrolidinyl)phenyl]-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide represents a compelling example of modern medicinal chemistry innovation. Its unique structural features and potential biological activities position it as a compound of significant interest across multiple research domains. As the scientific community continues to explore its applications, CAS No. 2361732-40-1 may emerge as a key player in the development of next-generation therapeutic agents and research tools.